Cas no 24353-79-5 (2,5-Dimethyl-2-ethylhexanoic Acid)

• Product Name: 2,5-Dimethyl-2-ethylhexanoic Acid
• CAS No: 24353-79-5
• MF: C₁₀H₂₀O₂
• MW: 172.264603614807
• CID: 240587
• PubChem ID: 62817
• Update Time: 2025-04-19

2,5-Dimethyl-2-ethylhexanoic Acid Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid,2-ethyl-2,5-dimethyl-
• 2,5-Dimethyl-2-ethylhexanoicacid
• 2,5-Dimethyl-2-ethylhexanoic Acid
• 2-ethyl-2,5-dimethylhexanoic acid
• UNII-GI044Q7IJ4
• Caswell No. 365A
• DTXSID1058341
• Q27288305
• EPA Pesticide Chemical Code 097501
• 2-ethyl-2,5-dimethylhexanoicacid
• AKOS012033547
• GI044Q7IJ4
• DSSTox_RID_78609
• EN300-7430024
• DSSTox_GSID_27916
• 2,5-Dimethyl-2-ethylhexanoic acid
• NCGC00255162-01
• 24353-79-5
• SCHEMBL37688
• UNII-RVD8OZJ00D
• Hexanoic acid, 2-ethyl-2,5-dimethyl-
• EINECS 248-093-9
• EC 248-093-9
• RVD8OZJ00D
• NS00001375
• Z995182176
• Topper 5E
• (+/-)-2,5-Dimethyl-2-ethylhexanoic acid
• Wiltz 65
• 2-ethyl-2, 5-dimethylhexanoic acid
• W-107140
• CAS-26896-20-8
• LS-13890
• Tox21_302244
• CHEMBL3188877
• DSSTox_CID_7916
• 2,5-Dimethyl-2-ethylhexanoic Acid

• Inchi： 1S/C10H20O2/c1-5-10(4,9(11)12)7-6-8(2)3/h8H,5-7H2,1-4H3,(H,11,12)
• InChI Key： PKJSRUTWBDIWAR-UHFFFAOYSA-N
• SMILES： OC(C(C)(CC)CCC(C)C)=O

Computed Properties

• Exact Mass: 172.1464
• Monoisotopic Mass: 172.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids